Cas no 898441-99-1 (2-(4-benzylpiperazin-1-yl)methyl-5-(2,5-dimethylphenyl)methoxy-4H-pyran-4-one)

• Product Name: 2-(4-benzylpiperazin-1-yl)methyl-5-(2,5-dimethylphenyl)methoxy-4H-pyran-4-one
• CAS No: 898441-99-1
• MF: C₂₆H₃₀N₂O₃
• MW: 418.528007030487
• CID: 5484243
• Update Time: 2025-07-09

2-(4-benzylpiperazin-1-yl)methyl-5-(2,5-dimethylphenyl)methoxy-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[(4-benzylpiperazin-1-yl)methyl]-5-[(2,5-dimethylphenyl)methoxy]pyran-4-one
• 2-(4-benzylpiperazin-1-yl)methyl-5-(2,5-dimethylphenyl)methoxy-4H-pyran-4-one

• Inchi： 1S/C26H30N2O3/c1-20-8-9-21(2)23(14-20)18-31-26-19-30-24(15-25(26)29)17-28-12-10-27(11-13-28)16-22-6-4-3-5-7-22/h3-9,14-15,19H,10-13,16-18H2,1-2H3
• InChI Key： IZQJZUVGBREUEP-UHFFFAOYSA-N
• SMILES： C1(CN2CCN(CC3=CC=CC=C3)CC2)OC=C(OCC2=CC(C)=CC=C2C)C(=O)C=1

Additional information on 2-(4-benzylpiperazin-1-yl)methyl-5-(2,5-dimethylphenyl)methoxy-4H-pyran-4-one

2-(4-Benzylpiperazin-1-yl)methyl-5-(2,5-dimethylphenyl)methoxy-4H-pyran-4-one: A Comprehensive Overview

2-(4-Benzylpiperazin-1-yl)methyl-5-(2,5-dimethylphenyl)methoxy-4H-pyran-4-one is a complex organic compound with the CAS number 898441-99-1. This compound belongs to the class of heterocyclic compounds, specifically pyrans, and exhibits a unique combination of functional groups that contribute to its diverse chemical properties. The molecule consists of a pyran ring system substituted with a piperazine moiety and a methoxy group, along with additional substituents that enhance its structural complexity.

The synthesis of 2-(4-benzylpiperazin-1-yl)methyl derivatives has been a topic of interest in organic chemistry due to their potential applications in drug discovery. Recent studies have focused on optimizing the synthesis routes for this compound, leveraging advanced catalytic methods and green chemistry principles. Researchers have reported improved yields and selectivity by employing palladium-catalyzed cross-coupling reactions, which are particularly effective for constructing the benzyl-piperazine linkage.

The structural features of 5-(2,5-dimethylphenyl)methoxy groups play a significant role in modulating the compound's physicochemical properties. The presence of electron-donating methyl groups on the aromatic ring enhances the compound's stability and solubility in organic solvents. Additionally, the methoxy group introduces hydrogen bonding capabilities, which can influence the compound's interactions with biological systems.

Recent advancements in computational chemistry have enabled detailed molecular modeling of pyranone derivatives like this compound. These studies have provided insights into the compound's electronic structure and its potential for binding to biological targets such as enzymes or receptors. For instance, molecular docking simulations have suggested that the piperazine moiety could serve as a binding site for metal ions or other biomolecules.

In terms of pharmacological applications, CAS No 898441-99-1 has shown promise in preclinical studies as a potential modulator of cellular signaling pathways. Researchers have demonstrated that this compound exhibits selective inhibition against certain kinases, making it a candidate for anti-cancer drug development. Furthermore, its ability to cross the blood-brain barrier has been explored in recent animal studies, highlighting its potential for treating central nervous system disorders.

The environmental impact of synthesizing and using this compound has also been a focus of recent research. Studies have evaluated the eco-toxicological profile of pyranone derivatives, emphasizing the importance of sustainable practices in their production. Efforts are underway to develop biodegradable intermediates and recycling strategies to minimize waste generation during synthesis.

In conclusion, 2-(4-benzylpiperazin-1-yl)methyl-5-(2,5-dimethylphenyl)methoxy-4H-pyran-4-one (CAS No 898441-99) represents a versatile molecule with significant potential in various fields of chemistry and pharmacology. Its unique structure and functional groups make it an attractive target for further research and development.